Cas no 74682-50-1 (1H-1,2,4-Triazole,5-(heptylthio)-)

1H-1,2,4-Triazole,5-(heptylthio)- structure
74682-50-1 structure
Product Name:1H-1,2,4-Triazole,5-(heptylthio)-
CAS No:74682-50-1
MF:C9H17N3S
MW:199.316380262375
CID:571057
PubChem ID:2818234
Update Time:2025-04-19

1H-1,2,4-Triazole,5-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,5-(heptylthio)-
    • 3-(heptylthio)-1H-1,2,4-triazole
    • 3-HEPTYLTHIO-4H-1,2,4-TRIAZOLE
    • 5-heptylsulfanyl-1H-1,2,4-triazole
    • 5-(heptylsulfanyl)-1H-1,2,4-triazole
    • CHEMBL3732277
    • NS00037647
    • 3-Heptylthio-4(H)-1,2,4-triazole
    • 74682-50-1
    • SCHEMBL12204476
    • 8WTL6TNM1R
    • DTXSID60225656
    • 3-(Heptylthio)-1,2,4-triazole
    • 1H-1,2,4-TRIAZOLE, 5-(HEPTYLTHIO)-
    • AKOS006228906
    • FT-0615775
    • EINECS 277-966-7
    • UNII-8WTL6TNM1R
    • Inchi: 1S/C9H17N3S/c1-2-3-4-5-6-7-13-9-10-8-11-12-9/h8H,2-7H2,1H3,(H,10,11,12)
    • InChI Key: HYYBYDAYENEBIE-UHFFFAOYSA-N
    • SMILES: S(C1=NC=NN1)CCCCCCC

Computed Properties

  • Exact Mass: 199.11431873g/mol
  • Monoisotopic Mass: 199.11431873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 347°C at 760 mmHg
  • Flash Point: 163.6°C
  • Refractive Index: 1.526
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